Cas no 89950-93-6 (Benzoic acid, 4-(hydroxymethyl)-3-nitro-, methyl ester)

Benzoic acid, 4-(hydroxymethyl)-3-nitro-, methyl ester Properties

Names and Identifiers

• Benzoic acid, 4-(hydroxymethyl)-3-nitro-, methyl ester
• methyl 4-(hydroxymethyl)-3-nitrobenzoate
• VJFYRPYYFMEHPF-UHFFFAOYSA-N
• FT-0739192
• 4-Hydroxymethyl-3-nitro-benzoic acid methyl ester
• 89950-93-6
• SCHEMBL3085325
• methyl 4-hydro-xymethyl-3-nitrobenzoate
• BS-29844
• DTXSID90449262
• +Expand

• InChIKey： VJFYRPYYFMEHPF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO5/c1-15-9(12)6-2-3-7(5-11)8(4-6)10(13)14/h2-4,11H,5H2,1H3
• SMILES： COC(=O)C1=CC(=C(C=C1)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04807239g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų